![molecular formula C14H15N5O B7553481 N-[1-(3-methoxyphenyl)ethyl]-1H-pyrazolo[3,4-d]pyrimidin-4-amine](/img/structure/B7553481.png)
N-[1-(3-methoxyphenyl)ethyl]-1H-pyrazolo[3,4-d]pyrimidin-4-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[1-(3-methoxyphenyl)ethyl]-1H-pyrazolo[3,4-d]pyrimidin-4-amine is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as MPP or MPPF and is a selective antagonist of the serotonin 5-HT1A receptor.
Mechanism of Action
N-[1-(3-methoxyphenyl)ethyl]-1H-pyrazolo[3,4-d]pyrimidin-4-amine is a selective antagonist of the serotonin 5-HT1A receptor. This receptor is involved in the regulation of mood, anxiety, and stress. By blocking this receptor, MPPF can modulate the levels of serotonin in the brain, which can lead to a reduction in anxiety and depression symptoms.
Biochemical and Physiological Effects:
Research has shown that this compound has a range of biochemical and physiological effects. It has been found to reduce anxiety and depression-like behaviors in animal models. Additionally, it has been shown to inhibit the growth of cancer cells in vitro, although the exact mechanism of action is still under investigation.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-[1-(3-methoxyphenyl)ethyl]-1H-pyrazolo[3,4-d]pyrimidin-4-amine in lab experiments is its specificity for the serotonin 5-HT1A receptor. This allows researchers to study the effects of modulating this receptor without affecting other serotonin receptors. However, one limitation of using MPPF is its poor solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for research on N-[1-(3-methoxyphenyl)ethyl]-1H-pyrazolo[3,4-d]pyrimidin-4-amine. One direction is to further investigate its potential therapeutic applications in the treatment of anxiety, depression, and other psychiatric disorders. Another direction is to study its potential use in combination with other drugs for the treatment of cancer. Additionally, research can be conducted to improve the solubility of MPPF, which can increase its effectiveness in vivo.
Synthesis Methods
The synthesis of N-[1-(3-methoxyphenyl)ethyl]-1H-pyrazolo[3,4-d]pyrimidin-4-amine involves a multi-step process. The initial step involves the reaction of 3-methoxyphenylacetonitrile with ethyl bromoacetate in the presence of a base to form ethyl 1-(3-methoxyphenyl)ethyl-2-cyanoacetate. This intermediate is then reacted with hydrazine hydrate to form ethyl 1-(3-methoxyphenyl)ethyl-1H-pyrazole-3-carboxylate. The final step involves the reaction of this intermediate with 2-chloro-4,6-dimethoxypyrimidine to form this compound.
Scientific Research Applications
N-[1-(3-methoxyphenyl)ethyl]-1H-pyrazolo[3,4-d]pyrimidin-4-amine has been extensively studied for its potential therapeutic applications in various fields of medicine. Research has shown that this compound has potential applications in the treatment of anxiety, depression, and other psychiatric disorders. Additionally, it has been studied for its potential use in the treatment of cancer, as it has been found to inhibit the growth of cancer cells in vitro.
properties
IUPAC Name |
N-[1-(3-methoxyphenyl)ethyl]-1H-pyrazolo[3,4-d]pyrimidin-4-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15N5O/c1-9(10-4-3-5-11(6-10)20-2)18-13-12-7-17-19-14(12)16-8-15-13/h3-9H,1-2H3,(H2,15,16,17,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HVLWATGJQUWEMD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC(=CC=C1)OC)NC2=NC=NC3=C2C=NN3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.